Cas no 1378528-22-3 (1-prop-2-enylsulfanyl-4-propylbenzene)

• Product Name: 1-prop-2-enylsulfanyl-4-propylbenzene
• CAS No: 1378528-22-3
• MF: C₁₂H₁₆S
• MW: 192.320442199707
• MDL: MFCD18911650
• CID: 5169645
• Update Time: 2026-03-04

1-prop-2-enylsulfanyl-4-propylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-prop-2-enylsulfanyl-4-propylbenzene

• MDL： MFCD18911650
• Inchi： 1S/C12H16S/c1-3-5-11-6-8-12(9-7-11)13-10-4-2/h4,6-9H,2-3,5,10H2,1H3
• InChI Key： CEBRTIHZPOOBCC-UHFFFAOYSA-N
• SMILES： C1(SCC=C)=CC=C(CCC)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 5

Additional information on 1-prop-2-enylsulfanyl-4-propylbenzene

Chemical Profile of 1-prop-2-enylsulfanyl-4-propylbenzene (CAS No. 1378528-22-3)

1-prop-2-enylsulfanyl-4-propylbenzene, identified by its Chemical Abstracts Service (CAS) number 1378528-22-3, is a specialized organic compound that has garnered attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a unique structural configuration, combines a propenylsulfanyl group with a propyl-substituted benzene ring, making it a candidate for further exploration in various biochemical applications.

The structural framework of 1-prop-2-enylsulfanyl-4-propylbenzene consists of an aromatic benzene core modified with two distinct alkyl groups: a propenylsulfanyl moiety at the 1-position and a propyl group at the 4-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, which may influence its interactions with biological targets. The presence of the sulfur atom in the propenylsulfanyl group introduces potential sites for hydrogen bonding and coordination interactions, which are critical in drug design and development.

In recent years, there has been growing interest in sulfanyl-containing compounds due to their diverse biological activities. The propenylsulfanyl group, in particular, has been studied for its potential role in modulating enzyme activity and receptor binding. For instance, derivatives of this group have shown promise in inhibiting certain kinases and enzymes involved in inflammatory pathways. The 4-propylbenzene moiety contributes to the hydrophobic character of the molecule, which can be advantageous in designing membrane-permeable drugs.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The combination of the propenylsulfanyl and propyl groups in 1-prop-2-enylsulfanyl-4-propylbenzene provides a unique scaffold that may exhibit novel pharmacological effects. Studies have begun to explore its potential as an intermediate in synthesizing more complex molecules with enhanced therapeutic properties.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The benzene ring serves as a stable aromatic core, while the sulfur-containing group offers versatility in chemical modifications. Researchers are investigating how variations in the substitution pattern can fine-tune the biological activity of 1-prop-2-enylsulfanyl-4-propylbenzene, aiming to identify analogs with improved efficacy and reduced toxicity.

The synthesis of 1-prop-2-enylsulfanyl-4-propylbenzene involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as cross-coupling reactions and sulfuration processes, are employed to construct the desired molecular framework. The purity and yield of the final product are critical factors that determine its suitability for further biochemical studies.

In vitro studies have begun to unravel the mechanistic aspects of 1-prop-2-enylsulfanyl-4-propylbenzene. Initial experiments suggest that it may interact with specific proteins and enzymes, potentially modulating signaling pathways relevant to diseases such as cancer and inflammation. The propenylsulfanyl group appears to be particularly important in these interactions, possibly through direct binding or allosteric modulation.

The pharmaceutical industry is increasingly leveraging computational chemistry tools to predict the behavior of molecules like 1-prop-2-enylsulfanyl-4-propylbenzene before conducting costly wet-lab experiments. Molecular docking simulations and quantum mechanical calculations help researchers understand how this compound might bind to biological targets, providing insights into its potential therapeutic applications.

Future directions in research may include exploring derivatives of 1-prop-2-enylsulfanyl-4-propylbenzene that exhibit enhanced pharmacological properties. By modifying the substitution pattern or introducing additional functional groups, scientists aim to develop novel compounds with targeted therapeutic effects. The integration of machine learning algorithms into drug discovery pipelines could accelerate this process by predicting promising candidates based on structural features alone.

The versatility of 1-prop-2-enylsulfanyl-4-propylbenzene as a chemical scaffold makes it an attractive candidate for interdisciplinary studies involving organic chemistry, biochemistry, and pharmacology. Its unique structural features offer opportunities for innovation across multiple domains, from academic research to industrial applications. As our understanding of its properties grows, so too does its potential to contribute to advancements in medicine and biotechnology.